Cas no 562080-70-0 (2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-)

562080-70-0 structure
Product name:2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-
2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)- Chemical and Physical Properties
Names and Identifiers
-
- 2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)-
- CHEMBL3613071
- 1449476-29-2
- SR-01000013696
- F1622-0015
- (2E)-3-(3-Fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
- (2E)-3-(3-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one (M2)
- SR-01000013696-1
- BDBM152634
- (E)-3-(3-fluorophenyl)-1-(4-methoxyphenyl)prop-2-en-1-one
- AKOS002782719
- SCHEMBL5597912
- 562080-70-0
- SCHEMBL14601679
- MFCD05900435
-
- Inchi: InChI=1S/C16H13FO2/c1-19-15-8-6-13(7-9-15)16(18)10-5-12-3-2-4-14(17)11-12/h2-11H,1H3/b10-5+
- InChI Key: QLGKAFGARVTNOQ-BJMVGYQFSA-N
- SMILES: COC1=CC=C(C=C1)C(=O)C=CC2=CC(=CC=C2)F
Computed Properties
- Exact Mass: 256.08999
- Monoisotopic Mass: 256.08995782g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 19
- Rotatable Bond Count: 4
- Complexity: 319
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 1
- Undefined Bond Stereocenter Count: 0
- Topological Polar Surface Area: 26.3Ų
- XLogP3: 3.8
Experimental Properties
- PSA: 26.3
2-Propen-1-one, 3-(3-fluorophenyl)-1-(4-methoxyphenyl)- Related Literature
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Andrei Palii,Boris Tsukerblat,Sophia Klokishner,Kim R. Dunbar,Juan M. Clemente-Juan,Eugenio Coronado Chem. Soc. Rev., 2011,40, 3130-3156
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Lin Shi,Xinxin Fu,Chenyao Fan,Siqi Yu,Guodong Qian,Zhiyu Wang RSC Adv., 2015,5, 85179-85186
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Qianying Zhang,Wenjing Wang,Shan Huang,Sha Yu,Tingting Tan,Jun-Jie Zhu Chem. Sci., 2020,11, 1948-1956
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Xiaojun Wang,Lili Liu,Zhiqiang Niu Mater. Chem. Front., 2019,3, 1265-1279
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